Cas no 67991-42-8 (Mortonin D)

Mortonin D structure

Mortonin D structure

Product Name:Mortonin D

CAS No:67991-42-8

Molecular Formula:C₂₉H₃₂O₈

Molecular Weight:508.56

CID:2034011

Mortonin D Properties

Names and Identifiers

- Mortonin D
- (3alpha,4beta,6alpha,6abeta,7beta,10alpha,10aalpha)-10-Tetramethyl-6,7-bis(benzoyloxy)octahydro-10-hydroxy-3,4,6a 3H-3,10a-epoxy-1H-2-benzoxocin-1-one
- InChIKey： QCNPTNUSTXYOQU-UHFFFAOYSA-N
- Inchi： InChI=1S/C29H32O8/c1-18-17-22(35-24(31)20-13-9-6-10-14-20)27(3)21(34-23(30)19-11-7-5-8-12-19)15-16-26(2,33)29(27)25(32)36-28(18,4)37-29/h5-14,18,21-22,33H,15-17H2,1-4H3
- SMILES： [C@]123[C@@](CC[C@@H]([C@]1([C@H](C[C@H]([C@@](OC2=O)(O3)C)C)OC(=O)c1ccccc1)C)OC(=O)c1ccccc1)(C)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 37
XLogP3: 3.835

Mortonin D Related Literature

1. Improved photoelectrochemical performance of Ti-doped α-Fe2O3 thin films by surface modification with fluoride†

Yong-Sheng Hu,Alan Kleiman-Shwarsctein,Eric W. McFarland Chem. Commun., 2009, 2652-2654
2. Facile synthesis and characterization of biodegradable antimicrobial poly(ester-carbonate)

Weipu Zhu,Ying Wang,Shuai Sun,Qiujin Zhang,Xiaodong Li,Zhiquan Shen J. Mater. Chem., 2012,22, 11785-11791
3. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†

K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
4. Back cover

Photochem. Photobiol. Sci., 2005,4, 647-648
5. Visible light-induced nuclease activity of a ternary mono-phenanthroline copper(ii) complex containing l-methionine as a photosensitizer

Ashis K. Patra,Shanta Dhar,Munirathinam Nethaji,Akhil R. Chakravarty Chem. Commun., 2003, 1562-1563
6. Comparison of cell disruption techniques prior to lipid extraction from Scenedesmus sp. slurries for biodiesel production using liquid CO2

P. Champagne,P. G. Jessop Green Chem., 2018,20, 4330-4338
7. Long-term, stable, and improved oxygen-reduction performance of titania-supported PtPb nanoparticles†

Takao Gunji,Toyokazu Tanabe,Takashi Tsuda,Masahiro Miyauchi,Genki Kobayashi,Futoshi Matsumoto Catal. Sci. Technol., 2014,4, 1436-1445
8. Communication. Temperature compensation of a surface acoustic wave sensor using an integral temperature sensor

Analyst, 1989,114, 1163-1165
9. Curcumin-loaded metal oxide aerogels: supercritical drying and stability†

Wael Hamd,Digambara Patra,Houssam El-Rassy RSC Adv., 2021,11, 34479-34486
10. The Preparation of Chitin Oligosaccharides

J. Chem. Soc. C, 1970, 1654-1655

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